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Compound of Interest

Compound Name: 8-Mercaptooctanoic acid

Cat. No.: B1594009 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 8-Mercaptooctanoic acid (MOA).

Adherence to these protocols is essential for ensuring laboratory safety and regulatory

compliance.

Hazard Summary for 8-Mercaptooctanoic Acid
8-Mercaptooctanoic acid is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] It is also characterized by a strong, unpleasant odor.[3]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1][2]

Eye Irritation H319
Causes serious eye irritation[1]

[2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][2]

Storage Class 10 Combustible liquids[1]

WGK 3
Water hazard class 3 (highly

hazardous to water)[1]
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The following personal protective equipment is mandatory when handling 8-Mercaptooctanoic
acid to minimize exposure risks.

PPE Category Specification Rationale

Engineering Controls Certified Chemical Fume Hood

All handling must occur in a

fume hood to control vapor

inhalation and strong odors[4]

[5]

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield

Protects against chemical

splashes and aerosols[4][5]

Hand Protection

Chemical-resistant nitrile

rubber gloves (double-gloving

recommended)

Prevents direct skin contact.[4]

[5] A minimum thickness of

>0.11 mm is recommended[5]

Skin and Body Protection Flame-resistant lab coat

Protects against splashes and

prevents contamination of

personal clothing[4]

Respiratory Protection

Type ABEK (EN14387)

respirator filter or N95 dust

mask

Use if ventilation is

inadequate, exposure limits

are exceeded, or irritation is

experienced[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and to maintain the

integrity of the compound.

Step-by-Step Handling Procedure
1. Preparation:

Ensure a certified chemical fume hood is operational.[4]

Verify that a safety shower and eyewash station are readily accessible.[4]
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Prepare and clearly label all necessary glassware and equipment within the fume hood.[4]

Prepare designated, labeled hazardous waste containers for both liquid and solid waste.[4]

To neutralize the strong odor of the thiol, prepare a bleach bath (e.g., a 1:1 mixture of

commercial bleach and water) inside the fume hood for decontaminating glassware.[5]

2. Handling:

Don all required PPE before entering the handling area.[4]

Allow the 8-Mercaptooctanoic acid container to equilibrate to room temperature before

opening to prevent moisture condensation.[4]

To minimize air exposure and odor, consider handling the chemical under an inert gas

atmosphere, such as argon or nitrogen.[4]

Use a syringe or cannula for liquid transfers to minimize the release of odors.[5]

3. Post-Handling:

Tightly close the container and seal with Teflon tape for storage.

Decontaminate all non-disposable equipment that came into contact with the thiol by

immersing it in the prepared bleach bath.[5]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Verify Fume Hood Operation

Check Safety Shower & Eyewash

Label Glassware & Waste Containers

Prepare Bleach Bath

Don All Required PPE

Equilibrate Chemical Container

Transfer Under Inert Gas

Seal and Store Container

Decontaminate Glassware in Bleach

Click to download full resolution via product page

Caption: Workflow for safely handling 8-Mercaptooctanoic acid.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.[4] All waste must be treated as hazardous.

Liquid Waste:

Collect all liquid waste containing 8-Mercaptooctanoic acid in a designated, sealed, and

clearly labeled hazardous waste container.[4]

The label must explicitly state that the container holds thiol-containing waste.[4]

The collected waste should be disposed of through a licensed contractor, following all

institutional and governmental regulations.[4]

Solid Waste:

Contaminated disposable items such as gloves, pipette tips, and paper towels must be

collected in a sealed plastic bag.[3][4]

This bag should then be placed into a designated solid hazardous waste container.[4]

Dispose of the container through approved hazardous waste channels.[3]

Decontamination Waste:

The bleach solution used for decontamination should be neutralized and disposed of as

hazardous waste according to institutional protocols.[3]

Emergency Procedures
Immediate and appropriate action is required in the event of a spill or personal exposure.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes while removing contaminated

clothing.[5] Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[5] Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If the person

feels unwell, call a poison center or doctor.

Ingestion

Do NOT induce vomiting. Immediately make the

victim drink water (two glasses at most). Consult

a physician.

Small Spills

Absorb the spill with an inert material (e.g.,

Chemizorb® or absorbent pads).[3] Place the

contaminated material in a sealed, labeled

container for hazardous waste disposal.[3]

Large Spills

Evacuate the area and contact your institution's

environmental health and safety (EHS)

department immediately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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